BENGHE Foundational & Exploratory

Check Availability & Pricing

3,4,5-Trichlorobenzaldehyde molecular weight
and formula

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3,4,5-Trichlorobenzaldehyde

Cat. No.: B1355452

An In-Depth Technical Guide to 3,4,5-Trichlorobenzaldehyde for Advanced Research

Authored by a Senior Application Scientist

This guide provides an in-depth exploration of 3,4,5-trichlorobenzaldehyde, a key chemical
intermediate. Designed for researchers, scientists, and professionals in drug development, it
moves beyond basic data to offer insights into its synthesis, characterization, and application,
emphasizing the rationale behind methodological choices to ensure scientific integrity and
reproducibility.

Introduction: The Strategic Importance of 3,4,5-
Trichlorobenzaldehyde

3,4,5-Trichlorobenzaldehyde is a polychlorinated aromatic aldehyde that serves as a critical
building block in advanced organic synthesis.[1] Its utility stems from the unique electronic
properties conferred by the three chlorine atoms on the benzaldehyde scaffold. These electron-
withdrawing groups significantly influence the reactivity of both the aldehyde functional group
and the aromatic ring, making it a valuable precursor for a range of complex molecules.

In the pharmaceutical and agrochemical industries, halogenated intermediates are frequently
employed to enhance the biological activity, metabolic stability, and lipophilicity of target

molecules.[2] The trichlorophenyl moiety of this compound is a strategic feature for molecular
design, enabling the synthesis of novel heterocyclic systems and other bioactive compounds
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with potential therapeutic applications, including antimicrobial and anti-inflammatory agents.[2]

This guide provides the foundational knowledge required to effectively utilize this versatile

reagent in a research and development setting.

Core Chemical Identity and Physicochemical

Properties

A precise understanding of a compound's properties is the bedrock of its effective application.

The identity and key physicochemical characteristics of 3,4,5-trichlorobenzaldehyde are

summarized below. These data are essential for planning reactions, purification procedures,

and analytical methods.

Property Value Source(s)
IUPAC Name 3,4,5-trichlorobenzaldehyde [3]
Molecular Formula C7HsCIs0 [1103114]
Molecular Weight 209.46 g/mol [L][4][5][6]
Exact Mass 207.924948 Da [3114]
CAS Number 56961-76-3 [1][3][4]
Appearance Solid [6]
Storage Inert atmosphere, 2-8°C [11[4115]
. Dichloromethane, Ethyl
Solubility [4]
Acetate
C1=C(C=C(C(=C1ChchcIic=
SMILES [3]7]
0]
GHMOHPITLLRUAC-
InChlKey [31[6]
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Synthesis Pathway: A Mechanistic Approach

The synthesis of 3,4,5-trichlorobenzaldehyde often involves the formylation of a

corresponding trichlorobenzene derivative. A common and reliable laboratory-scale method
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utilizes a Grignard reaction, starting from a halogenated precursor like 5-bromo-1,2,3-
trichlorobenzene.

Causality in Experimental Design

The choice of this pathway is deliberate. 5-bromo-1,2,3-trichlorobenzene provides the correct
substitution pattern. The transformation of the bromo-substituent into a Grignard reagent using
isopropylmagnesium chloride is an effective way to create a nucleophilic carbon center on the
aromatic ring. This intermediate is highly reactive and would not be stable if isolated. The
subsequent reaction with an electrophilic formylating agent, such as N,N-dimethylformamide
(DMF), introduces the aldehyde group to yield the final product. The use of an inert atmosphere
is critical because Grignard reagents are highly sensitive to moisture and oxygen.

1. Isopropylmagnesium chloride 3. N,N-dimethylformamide (DMF)
in Tetrahydrofuran (THF) in THF
2. Inert atmosphere, Ice bath Grignard Reagent 4. Aqueous workup
(Intermediate)

(5-bromo-1,2,3-trich|orobenzene 3,4,5-Trich|orobenzaldehydej

Click to download full resolution via product page

Caption: Synthetic workflow for 3,4,5-trichlorobenzaldehyde via Grignard formylation.

Step-by-Step Laboratory Protocol

o Reaction Setup: Under an inert atmosphere (e.g., nitrogen or argon), dissolve 5-bromo-
1,2,3-trichlorobenzene in anhydrous tetrahydrofuran (THF) in a flame-dried, three-necked
flask equipped with a magnetic stirrer, thermometer, and dropping funnel.

¢ Grignard Formation: Cool the solution in an ice bath to 0-5°C. Slowly add a solution of
isopropylmagnesium chloride in THF dropwise, maintaining the internal temperature below
5°C. Stir for 45-60 minutes at this temperature to ensure complete formation of the Grignard
reagent.

o Formylation: Add N,N-dimethylformamide (DMF) dropwise via the dropping funnel, again
keeping the temperature below 5°C. The reaction is typically exothermic. After the addition is
complete, allow the mixture to stir for an additional 30 minutes.
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* Quenching and Workup: Carefully quench the reaction by slowly adding a saturated aqueous
solution of ammonium chloride. Transfer the mixture to a separatory funnel and extract the
product with ethyl acetate (3x).

 Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium
sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by
silica gel column chromatography to yield pure 3,4,5-trichlorobenzaldehyde.

Analytical Verification: Ensuring Compound
Integrity

Confirming the identity and purity of the synthesized or purchased compound is a non-
negotiable step in research. This self-validating process ensures the reliability of subsequent
experimental results. Nuclear Magnetic Resonance (NMR) spectroscopy is a primary technique
for the structural elucidation of organic molecules.
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Caption: Standard workflow for structural verification by NMR spectroscopy.

Expected NMR Spectral Features

e 1H NMR: The proton NMR spectrum is expected to be simple. The aldehyde proton (-CHO)
will appear as a singlet significantly downfield, typically around 10 ppm. The two aromatic
protons on the ring are chemically equivalent and will appear as a singlet between 7.5 and
8.0 ppm. The integration ratio should be 1:2 (aldehyde:aromatic).

e 13C NMR: The carbon NMR will show distinct signals for the carbonyl carbon (around 190
ppm), the four unique aromatic carbons (with three attached to chlorine atoms and one to the
aldehyde group), and the two equivalent aromatic carbons bearing hydrogen atoms. The
exact chemical shifts can be predicted or compared against spectral databases.[8][9]
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Applications in Drug Discovery and Chemical
Synthesis

3,4,5-Trichlorobenzaldehyde is not an end product but a valuable starting material. Its primary
application lies in its use as a scaffold to introduce the trichlorophenyl moiety into larger, more
complex molecules.[1]

o Synthesis of Heterocycles: It is a key precursor for synthesizing fused heterocyclic systems
like 1,2,4-triazolo[3,4-b][1][3][10]thiadiazoles and thiadiazines.[2] These classes of
compounds are actively investigated for their broad spectrum of biological activities. The
aldehyde group provides a reactive handle for condensation reactions with amines,
hydrazines, and other nucleophiles to build these complex ring systems.

 Intermediate for Bioactive Molecules: The compound serves as a building block for specialty
chemicals and new pharmaceutical agents where the high degree of chlorination is desired
to modulate the molecule's electronic and pharmacokinetic properties.[1][2]

Safety, Handling, and Disposal

Working with chlorinated organic compounds requires adherence to strict safety protocols.
While specific toxicity data for 3,4,5-trichlorobenzaldehyde is limited, data from related
chlorobenzaldehydes suggest it should be handled as a hazardous substance.[11][12][13]

o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.qg., nitrile),
safety glasses or goggles, and a lab coat.[14]

e Handling: Use this compound in a well-ventilated area or a chemical fume hood to avoid
inhalation of dust or vapors.[11][12] Avoid contact with skin and eyes, as it is expected to be
an irritant.[13][15] Wash hands thoroughly after handling.

o Storage: Store in a tightly closed container in a cool, dry place, preferably under an inert
atmosphere as specified by the supplier, to maintain its stability.[4][5][15]

o Disposal: Dispose of waste material and empty containers in accordance with local, state,
and federal regulations. This typically involves collection in a designated hazardous waste
container for incineration by a licensed facility.[12]
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Conclusion

3,4,5-Trichlorobenzaldehyde is a specialized chemical reagent with significant potential for
researchers in organic synthesis and medicinal chemistry. Its defining characteristics—the
molecular formula C7HsCIsO and a molecular weight of approximately 209.46 g/mol —are the
starting points for its application.[1][3][4] A thorough understanding of its synthesis, analytical
verification, and safe handling procedures, as outlined in this guide, is essential for leveraging
its unique chemical properties to advance the development of novel pharmaceuticals and
specialty materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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